Cas no 5874-97-5 (Metaproterenol hemisulfate)

Metaproterenol hemisulfate is a selective β₂-adrenergic receptor agonist primarily used as a bronchodilator in the management of reversible airway obstruction, such as asthma and chronic obstructive pulmonary disease (COPD). Its hemisulfate salt form enhances solubility and stability, ensuring consistent pharmacological activity. The compound exhibits rapid onset of action, providing quick relief from bronchospasm, while maintaining a favorable safety profile with minimal cardiovascular side effects compared to non-selective β-agonists. Metaproterenol hemisulfate is compatible with various delivery methods, including oral and inhalation routes, offering flexibility in clinical applications. Its well-characterized mechanism and reliable efficacy make it a valuable therapeutic agent in respiratory medicine.

Metaproterenol hemisulfate structure

Product Name:Metaproterenol hemisulfate

CAS No:5874-97-5

MF:C₂₂H₃₆N₂O₁₀S

MW:520.5936460495

MDL:MFCD00058303

CID:46234

PubChem ID:329750377

Update Time:2025-10-19

Metaproterenol hemisulfate Chemical and Physical Properties

Names and Identifiers

- Orciprenaline sulfate
- 3,5-Dihydroxy-alpha-((isopropylamino)methyl)-benzyl alcohol sulfate (2:1)
- Metaproterenol hemisulfate
- Alupent
- Metaproterenol Sulfate
- Metaproterenol Hemis
- Metaproterenol Hemisulfate Salt
- Orciprenaline hemisulfate
- NCGC00015655-09
- BCP13601
- Benzyl alcohol, 3,5-dihydroxy-alpha-((isopropylamino)methyl)-, sulfate (2:1) (salt)
- SCHEMBL41815
- AKOS015994757
- DTXSID4045391
- Orciprenaline for system suitability
- HMS3713F11
- METAPROTERENOL SULFATE [USP-RS]
- Metaproterenol sulfate, United States Pharmacopeia (USP) Reference Standard
- rac-5-(1-hydroxy-2-(isopropylamino)ethyl)benzene-1,3-diol sulfate (2:1)
- 1,3-BENZENEDIOL, 5-(1-HYDROXY-2-(1-METHYLETHYL)AMINO)ETHYL-, (+/-)-, SULPHATE (2:1) (SALT)
- METAPROTERENOL SULFATE [USP MONOGRAPH]
- HMS1569F11
- 1,3-Benzenediol, 5-(1-hydroxy-2-((1-methylethyl)amino)ethyl)-, Sulfate(2:1)(Salt)
- ORCIPRENALINE SULFATE [JAN]
- (+/-)-3,5-DIHYDROXY-.ALPHA.-((ISOPROPYLAMINO)METHYL)BENZYL ALCOHOL SULFATE (2:1)
- CHEMBL1568057
- 5-(1-hydroxy-2-(isopropylamino)ethyl)benzene-1,3-diol hemisulfate
- EINECS 227-539-6
- Metaproterenol sulfate;Th-152; Th 152; Th152
- HMS3262C10
- rac-5-(1-hydroxy-2-(propan-2-ylamino)ethyl)benzene-1,3-diol sulfate (2:1)
- Tox21_500734
- ORCIPRENALINE SULFATE (MART.)
- NCGC00261419-01
- CCG-222038
- LP00734
- CAS-5874-97-5
- bis(5-(1-hydroxy-2-(isopropylamino)ethyl)benzene-1,3-diol) sulfate
- ORCIPRENALINE SULFATE [EP MONOGRAPH]
- EN300-50867
- ORCIPRENALINE SULFATE [MART.]
- Metaproterenol sulfate (USAN:USP)
- NCGC00016662-01
- 1,3-BENZENEDIOL, 5-(1-HYDROXY-2-(1-METHYLETHYL)AMINO)ETHYL-, (+/-)-, SULFATE (2:1) (SALT)
- Q27279120
- Orciprenaline sulphate
- (+/-)-3,5-DIHYDROXY-alpha-((ISOPROPYLAMINO)METHYL)BENZYL ALCOHOL SULPHATE (2:1)
- 1-(3,5-Dihydroxyphenyl)-1-hydroxy-2-isopropylaminoethane sulfate
- SW198971-2
- F82060
- 1,3-Benzenediol, 5-(1-hydroxy-2-((1-methylethyl)amino)ethyl)-, sulfate (2:1) salt
- Metaproterenol (hemisulfate)
- Prometa
- 3,5-Dihydroxy-alpha-((isopropylamino)methyl)benzyl alcohol sulfate
- CCG-220505
- Metaproterenol sulfate, orciprenaline sulfate
- M 2398
- MFCD00058303
- FT-0628263
- D00685
- 1-(3,5-Dihydroxyphenyl)-2-(isopropylamino)ethanol sulfate
- (+-)-Orciprenaline sulfate
- 5-[1-hydroxy-2-(propan-2-ylamino)ethyl]benzene-1,3-diol;sulfuric acid
- (+-)-3,5-Dihydroxy-alpha-((isopropylamino)methyl)benzyl alcohol sulfate (2:1)
- rac-bis(N-(2-(3,5-dihydroxyphenyl)-2-hydroxyethyl)propan-2-aminium) sulfate
- (+/-)-3,5-DIHYDROXY-.ALPHA.-((ISOPROPYLAMINO)METHYL)BENZYL ALCOHOL SULPHATE (2:1)
- Z955123630
- Metaproterenol sulphate
- bis(5-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}benzene-1,3-diol); sulfuric acid
- METAPROTERENOL SULFATE [VANDF]
- SR-01000872665
- EU-0100734
- Tox21_110551_1
- METAPROTERENOL SULFATE [MI]
- GJ20H50YF0
- METAPROTERENOL SULFATE (USP-RS)
- racemic orciprenaline sulfate
- Metaproterenol sulfate (USP)
- ORCIPRENALINE SULFATE (EP MONOGRAPH)
- 3,5-Dihydroxy-alpha-((isopropylamino)methyl)benzyl alcohol sulfate (2:1)
- 5874-97-5
- CHEBI:83332
- HMS2096F11
- Prestwick_845
- TH-152
- (RS)-orciprenaline sulfate
- ORCIPRENALINE SULFATE [WHO-DD]
- Orciprenaline (hemisulfate)
- Novasmasol
- Metaproterenol sulfate [USAN]
- Orciprenaline sulfate, European Pharmacopoeia (EP) Reference Standard
- Orciprenaline for system suitability, European Pharmacopoeia (EP) Reference Standard
- rac-orciprenaline sulfate
- NCGC00094078-01
- SS-4263
- Orciprenaline sulfate (JP17)
- DTXCID2025391
- (+/-)-3,5-DIHYDROXY-alpha-((ISOPROPYLAMINO)METHYL)BENZYL ALCOHOL SULFATE (2:1)
- Tox21_110551
- Alupent (TN)
- SR-01000872665-1
- 5-((1RS)-1-Hydroxy-2-((1-methylethyl)amino)ethyl)benzene-1,3-diol hemisulfate
- UNII-GJ20H50YF0
- METAPROTERENOL SULFATE (USP MONOGRAPH)
- METAPROTERENOL SULFATE [ORANGE BOOK]
- DB-053257
- Orciprenaline sulfate (JP18)
- MKFFGUZYVNDHIH-UHFFFAOYSA-N
- MDL： MFCD00058303
- Inchi： 1S/2C11H17NO3.H2O4S/c2*1-7(2)12-6-11(15)8-3-9(13)5-10(14)4-8;1-5(2,3)4/h2*3-5,7,11-15H,6H2,1-2H3;(H2,1,2,3,4)
- InChI Key： MKFFGUZYVNDHIH-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(O)O.OC(C1C=C(C=C(C=1)O)O)CNC(C)C.OC(C1C=C(C=C(C=1)O)O)CNC(C)C

Computed Properties

Exact Mass: 520.20900
Monoisotopic Mass: 520.20906652g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 35
Rotatable Bond Count: 8
Complexity: 258
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 228Å²

Experimental Properties

Color/Form: NA
Melting Point: 202-203°
PSA: 228.42000
LogP: 3.46820

Metaproterenol hemisulfate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 20
Safety Instruction： 36
RTECS：DO2275000
Hazardous Material Identification：
Toxicity：LD50 in rats (mg/kg): 42 orally (Goldenthal)
Risk Phrases：R20
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Metaproterenol hemisulfate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-B1276-10mM*1mLinDMSO	Metaproterenol hemisulfate	5874-97-5	99.86%	10mM*1mLinDMSO	￥660	2022-05-18
MedChemExpress	HY-B1276-50mg	Metaproterenol hemisulfate	5874-97-5	99.86%	50mg	￥500	2025-04-16
MedChemExpress	HY-B1276-100mg	Metaproterenol hemisulfate	5874-97-5	99.86%	100mg	￥700	2025-04-16
TRC	M225835-50mg	Metaproterenol Hemisulfate Salt	5874-97-5		50mg	$ 119.00	2023-09-07
TRC	M225835-100mg	Metaproterenol Hemisulfate Salt	5874-97-5		100mg	$ 164.00	2023-09-07
TRC	M225835-250mg	Metaproterenol Hemisulfate Salt	5874-97-5		250mg	$ 261.00	2023-04-15
TRC	M225835-500mg	Metaproterenol Hemisulfate Salt	5874-97-5		500mg	$ 334.00	2023-04-15
ChemScence	CS-0013055-50mg	Metaproterenol (hemisulfate)	5874-97-5	99.86%	50mg	$60.0	2021-09-02
ChemScence	CS-0013055-100mg	Metaproterenol (hemisulfate)	5874-97-5	99.86%	100mg	$504.0	2022-04-27
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T0277-25 mg	Orciprenaline sulfate	5874-97-5	99.74%	25mg	￥410.00	2022-04-26

Metaproterenol hemisulfate Related Literature

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3. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

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4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

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